5-(tert-butoxy)pentanoic acid
Overview
Description
5-(tert-butoxy)pentanoic acid is a chemical compound with the molecular formula C9H16O4 . It is also known by other names such as 5-[(2-Methyl-2-propanyl)oxy]-5-oxopentanoic acid .
Molecular Structure Analysis
The molecular structure of 5-(tert-butoxy)pentanoic acid consists of 9 carbon atoms, 16 hydrogen atoms, and 4 oxygen atoms . The average mass of the molecule is 188.221 Da and the monoisotopic mass is 188.104858 Da .Physical And Chemical Properties Analysis
5-(tert-butoxy)pentanoic acid has a density of 1.1±0.1 g/cm3, a boiling point of 295.0±23.0 °C at 760 mmHg, and a flash point of 111.1±16.1 °C . It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 6 freely rotating bonds . The compound is predicted to be readily biodegradable .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(tert-butoxy)pentanoic acid can be achieved through a multi-step process involving the protection of a carboxylic acid group, followed by a Grignard reaction and subsequent hydrolysis.", "Starting Materials": [ "Pentanoic acid", "tert-Butyl alcohol", "Sodium hydride", "Magnesium", "Bromopentane", "Diethyl ether", "Water", "Hydrochloric acid" ], "Reaction": [ "Pentanoic acid is reacted with tert-butyl alcohol in the presence of a catalytic amount of sulfuric acid to form tert-butyl pentanoate.", "Sodium hydride is added to tert-butyl pentanoate to form the corresponding sodium salt.", "Magnesium is added to the sodium salt to form a Grignard reagent.", "Bromopentane is added to the Grignard reagent to form 5-(tert-butyl)pentyl magnesium bromide.", "The Grignard reagent is then hydrolyzed with water to form 5-(tert-butyl)pentanol.", "Hydrochloric acid is added to 5-(tert-butyl)pentanol to form 5-(tert-butyl)pentyl chloride.", "5-(tert-butyl)pentyl chloride is then reacted with sodium hydroxide to form 5-(tert-butoxy)pentane.", "Finally, 5-(tert-butoxy)pentane is oxidized with potassium permanganate to form 5-(tert-butoxy)pentanoic acid." ] } | |
CAS RN |
1039852-53-3 |
Molecular Formula |
C9H18O3 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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